Cas no 1170293-23-8 ((3,4,5-Trimethyl-1H-pyrazol-1-yl)acetonitrile)

(3,4,5-Trimethyl-1H-pyrazol-1-yl)acetonitrile structure
1170293-23-8 structure
Product Name:(3,4,5-Trimethyl-1H-pyrazol-1-yl)acetonitrile
CAS No:1170293-23-8
MF:C8H11N3
MW:149.193041086197
MDL:MFCD12026945
CID:1076154
PubChem ID:25219371
Update Time:2025-04-20

(3,4,5-Trimethyl-1H-pyrazol-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4,5-Trimethyl-1H-pyrazol-1-yl)acetonitrile
    • (3,4,5-Trimethyl-1H-pyrazol-1-yl)acetonitrile
    • (3,4,5-trimethyl-1H-pyrazol-1-yl)acetonitrile(SALTDATA: FREE)
    • 2-(trimethylpyrazol-1-yl)acetonitrile
    • ALBB-004626
    • CTK7D0553
    • MolPort-006-067-019
    • SBB047449
    • STK503258
    • MFCD12026945
    • 1170293-23-8
    • DTXSID10649227
    • CS-0324890
    • 2-(3,4,5-trimethylpyrazol-1-yl)acetonitrile
    • SCHEMBL12179241
    • AKOS002657080
    • BS-37091
    • MDL: MFCD12026945
    • Inchi: 1S/C8H11N3/c1-6-7(2)10-11(5-4-9)8(6)3/h5H2,1-3H3
    • InChI Key: HVBKGGRSRZGILP-UHFFFAOYSA-N
    • SMILES: N1(CC#N)C(C)=C(C)C(C)=N1

Computed Properties

  • Exact Mass: 149.095297364g/mol
  • Monoisotopic Mass: 149.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 281.5±28.0 °C at 760 mmHg
  • Flash Point: 124.1±24.0 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

(3,4,5-Trimethyl-1H-pyrazol-1-yl)acetonitrile Security Information

(3,4,5-Trimethyl-1H-pyrazol-1-yl)acetonitrile Pricemore >>

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